Cas no 494752-40-8 (Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-)
494752-40-8 structure
Product Name:Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-
CAS No:494752-40-8
MF:C10H17BN2O2
MW:208.065182447433
CID:1533451
Update Time:2024-08-24
Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-
- Boronic acid, B-[4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-
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- Inchi: 1S/C10H17BN2O2/c1-13(2)7-9-5-8(6-12)3-4-10(9)11(14)15/h3-5,14-15H,6-7,12H2,1-2H3
- InChI Key: FSQBBSCKWWPZLP-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(CN)C=C1CN(C)C)(O)O
Computed Properties
- Exact Mass: 207.14201
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 368.2±52.0 °C(Predicted)
- PSA: 69.72
- pka: 8.08±0.53(Predicted)
Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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